Cas no 56377-67-4 (Tirotundin)

• Product Name: Tirotundin
• CAS No: 56377-67-4
• Molecular Formula: C₁₉H₂₈O₆
• Molecular Weight: 352.42202
• CID: 369461
• PubChem ID: 324884

Tirotundin Properties

Names and Identifiers

• Tirotundin
• Tirotundine
• AC1L8AXQ
• NSC249959
• NSC-249959
• NSC291858
• NSC-291858
• Propanoic acid, dodecahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl ester, [3aS-(3aR*,4R*,6R*,9R*,10R*,11aS*)]-
• TAGITININ-D
• Titrotundine
• Tagitinin D
• [ "" ]
• 9-hydroxy-6,10-dimethyl-3-methylidene-2-oxododecahydro-6,9-epoxycyclodeca[b]furan-4-yl 2-methylpropanoate
• DTXSID20971809
• HY-N1147
• NSC 249959
• (1-hydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradecan-9-yl) 2-methylpropanoate
• AKOS040762432
• Propanoic acid, dodecahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxycyclodeca[b]furan-4-yl ester, [3aS-(3aR*,4S*,6R*,9S*,10R*,11aS*)]-
• 56377-67-4
• CS-0016438

• InChIKey： VKWNXJLVNFOOOS-QNIDSSLUSA-N
• Inchi： InChI=1S/C19H28O6/c1-10(2)16(20)24-14-9-18(5)6-7-19(22,25-18)11(3)8-13-15(14)12(4)17(21)23-13/h10-11,13-15,22H,4,6-9H2,1-3,5H3
• SMILES： CC1CC2C(C(CC3(CCC1(O3)O)C)OC(=O)C(C)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 352.18864
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 352.188589
• Heavy Atom Count: 25
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 82.1

Experimental Properties

• LogP: 2.33960
• PSA: 82.06
• Refractive Index: 1.527
• Boiling Point: 493.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 171.1±22.2 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3